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Compound of Interest

Compound Name:
2-(Bromoacetyl)-6-

methoxynaphthalene

CAS No.: 10262-65-4

Cat. No.: B052980

Get Quote

Compound Identity & Significance
2-(Bromoacetyl)-6-methoxynaphthalene (also known as

-bromo-6-methoxy-2-acetonaphthone) is an

-haloketone derivative used primarily as a scaffold for arylpropionic acid synthesis.[1][2]

IUPAC Name: 2-Bromo-1-(6-methoxynaphthalen-2-yl)ethan-1-one[1][2]

CAS Number: 10262-65-4[1][2]

Molecular Formula:

Molecular Weight: 279.13 g/mol [2]

Physical State: Crystalline solid (Off-white to pale yellow)
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Critical Distinction: Researchers often confuse this compound with 2-bromo-6-

methoxynaphthalene (CAS 5111-65-9), which is an aryl bromide lacking the acetyl group.[1]

The spectroscopic data below specifically targets the bromoacetyl (

) derivative.[1]

Synthesis & Impurity Context
Understanding the synthesis is prerequisite to interpreting the spectra, as the most common

impurities are the starting material (methyl ketone) and over-brominated byproducts.[1]

Synthesis Pathway
The compound is typically synthesized via the bromination of 2-acetyl-6-methoxynaphthalene.

[1]
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Figure 1: Synthetic pathway and potential impurity generation.

Spectroscopic Data Analysis[1][3][4]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The
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H NMR spectrum is the primary tool for purity assessment.[1] The diagnostic signal is the
downfield shift of the methylene protons due to the electron-withdrawing bromine and carbonyl
groups.[1]

H NMR Data (400 MHz,

)
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Position (ppm) Multiplicity Integral
Assignment
Logic

-CH 4.52 Singlet (s) 2H

Diagnostic Peak.

Deshielded by

adjacent C=O

and Br. (Starting

material methyl

is ~2.7 ppm).[1]

-OCH 3.96 Singlet (s) 3H

Characteristic

methoxy group

on the aromatic

ring.[1]

Ar-H1 8.42
Singlet (d,

Hz)
1H

Most deshielded

aromatic proton

(ortho to C=O,

meta to ring

junction).

Ar-H3 8.02 Doublet (dd) 1H

Ortho to C=O;

couples with H4.

[1]

Ar-H4 7.85 Doublet (d) 1H Para to C=O.[1]

Ar-H8 7.75 Doublet (d) 1H

Peri-position

interaction

causes slight

deshielding.[1]

Ar-H5/H7 7.15 - 7.25 Multiplet (m) 2H

Protons

ortho/meta to the

methoxy group

(shielded by

resonance).[1]

C NMR Data (100 MHz,
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)
Carbonyl (C=O):

191.0 ppm.[1] (Note: Slightly upfield compared to non-halogenated ketones due to field
effects, but remains the most deshielded peak).[1]

-Carbon (C-Br):

31.5 ppm.[1]

Methoxy (O-Me):

55.6 ppm.[1]

Aromatic Carbons:

160.1 (C-O), 137.5, 131.5, 130.5, 128.0, 127.5, 125.0, 119.8, 105.8.[1]

B. Infrared Spectroscopy (IR)
The IR spectrum confirms the functional group transformation from a methyl ketone to an

-bromo ketone.[1]
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Functional Group
Wavenumber (

)
Interpretation

C=O Stretch 1685 - 1695

Key Indicator. The

electronegative bromine atom

aligns dipoles with the

carbonyl, shifting the

frequency higher than the

starting ketone (~1675 cm

).

C-O Stretch 1265, 1028

Strong asymmetric/symmetric

stretching of the aryl alkyl ether

(Ar-O-Me).[1]

C-Br Stretch 600 - 700
Weak to medium bands in the

fingerprint region.[1]

Ar-H Stretch 3050 - 3000
Weak aromatic C-H stretching.

[1]

C. Mass Spectrometry (MS)
The mass spectrum is defined by the isotopic signature of Bromine (

Br :

Br

1:1) and the stability of the acylium ion.[1]

Ionization Mode: Electron Impact (EI, 70 eV)

Molecular Ion (

):

278 and 280 (Intensity ratio 1:1).
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Fragmentation Pathway

Molecular Ion (M+)
m/z 278 / 280

[Ar-CO-CH2Br]+

Base Peak (Acylium Ion)
m/z 185

[Ar-C≡O]+

 - CH2Br (Loss of 93/95)

Naphthalene Cation
m/z 157

[Ar]+

 - CO (Loss of 28)

Demethylation
m/z 142
[Ar-H]+

 - CH3 (Loss of 15)

Click to download full resolution via product page

Figure 2: Proposed mass spectral fragmentation pathway.

Interpretation:

(278/280): Confirms the presence of one bromine atom.[1]

185: The base peak arises from

-cleavage, losing the bromomethyl radical (

).[1] This confirms the structure of the acyl group attached to the naphthalene ring.[1]

157: Loss of Carbon Monoxide (CO) from the acylium ion leaves the methoxynaphthalene
cation.[1]

Quality Control & Impurity Profiling
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When analyzing commercial or synthesized samples, use the following checkpoints to validate

purity:

Check for Starting Material (Methyl Ketone):

NMR: Look for a singlet at 2.70 ppm.[1]

MS: Look for

at 200 (lacks bromine isotope pattern).[1]

Check for Dibromide (Over-bromination):

NMR: Look for a singlet at 6.70 ppm (methine proton of

).[1]

MS: Look for

at 356/358/360 (1:2:1 ratio).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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